Cas no 115846-96-3 (1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-)
115846-96-3 structure
Product Name:1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
CAS No:115846-96-3
MF:C18H16O
MW:248.319045066833
CID:1204955
PubChem ID:6175900
Update Time:2025-04-20
1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)-
- 1-phenyl-5-(4-tolyl)-1,4-pentadiene-3-one
- (1e,4e)-1-phenyl-5-(p-tolyl)penta-1,4-dien-3-one
- CHEMBL5287274
- (1E,4E)-1-(4-methylphenyl)-5-phenylpenta-1,4-dien-3-one
- 1-Phenyl-5-(p-tolyl)penta-1,4-dien-3-one
- 1-(4-METHYLPHENYL)-5-PHENYL-1,4-PENTADIEN-3-ONE
- 57083-29-1
- 115846-96-3
- AKOS024336196
- 1-(4-METHYLPHENYL)-5-PHENYL)-1,4-PENTADIEN-3-ONE
- HS-7470
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- Inchi: 1S/C18H16O/c1-15-7-9-17(10-8-15)12-14-18(19)13-11-16-5-3-2-4-6-16/h2-14H,1H3/b13-11+,14-12+
- InChI Key: DBDJWKCEIXOUDX-PHEQNACWSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 248.12018
- Monoisotopic Mass: 248.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1,4-Pentadien-3-one, 1-(4-methylphenyl)-5-phenyl-, (1E,4E)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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